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Compound of Interest

Compound Name: Citric acid monohydrate

Cat. No.: B165947 Get Quote

An In-depth Guide to the Safe Handling of Citric Acid Monohydrate in a Laboratory Setting

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety protocols and handling procedures for all laboratory reagents is

paramount. This technical guide provides an in-depth overview of the safe handling of citric
acid monohydrate, a common excipient and pH modifier in pharmaceutical formulations.

Chemical and Physical Properties
Citric acid monohydrate is a tricarboxylic acid that exists as colorless or white crystals or as a

white crystalline powder.[1][2] It is odorless and has a strong acidic taste.[1] Understanding its

physical and chemical properties is the first step in safe handling.
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Property Value Source(s)

Molecular Formula C₆H₈O₇·H₂O [3][4]

Molecular Weight 210.14 g/mol [3][4][5]

Appearance
White crystalline powder or

colorless crystals
[1][4][5]

Odor Odorless [1][3][4][6]

Melting Point 135 - 152 °C [3][5][6]

Density 1.54 g/cm³ at 20°C [3][6]

Solubility in Water ~1630 g/L at 20°C [3][5]

pH 2.2 (50 g/L solution at 20°C) [6]

Auto-ignition Temperature 540 °C [3]

Flash Point 173.9 °C [5][6]

Hazard Identification and Classification
Citric acid monohydrate is classified as causing serious eye irritation.[3][7][8][9][10] It may

also cause respiratory irritation.[9] While not flammable under normal conditions, finely

dispersed dust can form explosive mixtures with air.[5][11][12][13]

GHS Hazard Statements:

H319: Causes serious eye irritation.[3][7][8][9]

H335: May cause respiratory irritation.[9]

Potential Health Effects:

Eyes: Can cause redness, tearing, itching, burning, and pain.[4][11]

Skin: May cause redness and itching with prolonged contact.[4][11]
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Inhalation: Inhalation of dust may irritate the mucous membranes, causing coughing and

shortness of breath.[4][11]

Ingestion: May cause irritation and burning sensations in the mouth and throat, nausea, and

vomiting.[4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling citric acid
monohydrate to minimize exposure and ensure personal safety.

PPE Category Specification Source(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

[3][8][14][15][16]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing.

[3][7][8][11][14][16]

Respiratory Protection

A NIOSH-approved respirator

with a dust cartridge should be

used when ventilation is

inadequate or if dust is

generated.

[4][7][8][11]

Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Use with adequate ventilation to keep airborne concentrations low.[4][16]

Avoid generating dust.[3][7][8][16]

Wash hands thoroughly after handling.[3][4][16]
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Avoid contact with skin, eyes, and clothing.[4][16]

Do not eat, drink, or smoke in areas where citric acid monohydrate is handled.[11][15]

Storage:

Store in a cool, dry, well-ventilated area.[3][4][7][16]

Keep containers tightly closed.[3][7][8][16]

Store away from incompatible materials such as strong oxidizers, bases, reducing agents,

and nitrates.[1][4][7][10]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention if irritation persists.

[3][4][6][7][8][10][11][15]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation persists.

[3][4][7][8][15]

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention if symptoms

occur.

[3][4][8][15][16]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Give

one or two glasses of water to

drink. Never give anything by

mouth to an unconscious

person. Call a poison control

center or seek medical

attention immediately.

[3][4][7][8][11][15][16][17]

Accidental Release and Disposal
A clear and practiced protocol for spill cleanup and waste disposal is essential for laboratory

safety and environmental protection.
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Spill Cleanup:

Evacuate and Secure: Evacuate unnecessary personnel from the area and ensure adequate

ventilation.[3][8]

Personal Protection: Wear appropriate personal protective equipment as outlined in Section

3.[4][8][15][17]

Containment and Cleanup: Carefully sweep up the spilled solid material, avoiding the

generation of dust.[3][4][7][8] Moisten slightly to prevent dusting if necessary.[11]

Collection: Place the swept-up material into a suitable, labeled container for disposal.[3][4][7]

[8]

Decontamination: Wash the spill area with water and wipe dry.[4]

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[6][17]

Experimental Workflows and Diagrams
Visual representations of safety protocols can enhance understanding and compliance. The

following diagrams, generated using Graphviz, illustrate key safety workflows.
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Eye Contact

Skin Contact

Inhalation

Ingestion

Exposure Occurs Flush eyes with water
for at least 15 minutes

Immediately Remove contact lenses
if present and easy to do

Seek medical attention
if irritation persists

Exposure Occurs Remove contaminated
clothing

Immediately Wash skin with soap
and water for 15 minutes

Seek medical attention
if irritation persists

Exposure Occurs Move to fresh air

If not breathing, give
artificial respiration

If needed
Seek medical attention

If symptoms persist

Exposure Occurs Rinse mouth Give 1-2 glasses
of water Do NOT induce vomiting Seek immediate

medical attention
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Spill Occurs

Evacuate and secure the area.
Ensure proper ventilation.

Wear appropriate PPE:
- Safety goggles

- Gloves
- Lab coat

- Respirator (if needed)

Carefully sweep up solid material.
Avoid creating dust.

Moisten slightly to prevent dusting
(if necessary)

Place spilled material into a
suitable, labeled container for disposal.

Wash the spill area with water.

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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